2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H19N5O3/c1-14-3-7-16(8-4-14)23-20(27)12-25-21(28)19-11-18(24-26(19)13-22-25)15-5-9-17(29-2)10-6-15/h3-11,13H,12H2,1-2H3,(H,23,27)
• InChI Key: HSDGPKPJJKZOIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H19N5O3 and its molecular weight is 389.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

A study by Abu‐Hashem, Al-Hussain, & Zaki (2020) described the synthesis of various heterocyclic compounds, showcasing the versatility of this chemical framework. These heterocyclic compounds have potential applications in medicinal chemistry due to their structural diversity and biological activities.

Phosphodiesterase Type 4 Inhibitors

In the realm of enzyme inhibition, Raboisson et al. (2003) explored pyrazolo[1,5-a]-1,3,5-triazines as bioisosteric replacements for adenine derivatives. This led to the discovery of potent phosphodiesterase type 4 inhibitors, showcasing the compound's potential in therapeutic applications.

Antimicrobial Agents

The antimicrobial properties of new heterocycles incorporating the compound were studied by Bondock, Rabie, Etman, & Fadda (2008). Their work emphasizes the significance of this compound in developing new antimicrobial agents.

Anticancer Activity

The compound's utility in anticancer research was demonstrated by Al-Sanea et al. (2020). They synthesized derivatives of this compound, finding that one showed significant cancer cell growth inhibition against various cancer cell lines, indicating its potential as an anticancer agent.

Insecticidal Properties

Fadda et al. (2017) investigated the synthesis of various heterocycles, including this compound, for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. Their findings, detailed in Fadda et al. (2017), highlight the compound's potential use in agricultural pest control.